Non-invasive mapping of interstitial fluid pressure in microscale tissues
Integrative Biology Pub Date: 2014-08-28 DOI: 10.1039/C4IB00164H
Abstract
This study describes a non-invasive method for mapping interstitial fluid pressure within hydrogel-based microscale tissues. The method is based on embedding (or forming) a tissue within a silicone (PDMS) microfluidic device, and measuring the extremely slight displacement (<1 μm) of the PDMS optically when the device is pressurized under static and flow conditions. The displacement field under uniform pressure provides a map of the local device stiffness, which can then be used to obtain the non-uniform pressure field under flow conditions. We have validated this method numerically and applied it towards determining the hydraulic properties of tumor cell aggregates, blind-ended epithelial tubes, and perfused endothelial tubes that were all cultured within micropatterned collagen gels. The method provides an accessible tool for generating high-resolution maps of interstitial fluid pressure for studies in mechanobiology.
![Graphical abstract: Non-invasive mapping of interstitial fluid pressure in microscale tissues](http://scimg.chem960.com/usr/1/C4IB00164H.jpg)
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Journal Name:Integrative Biology
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